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Compound Name:
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methoxypropanenitrile

Cat. No.: B2459871 Get Quote

To: Researchers, Scientists, and Drug Development Professionals

Subject: Comprehensive Technical Whitepaper on the Core Properties of 2-Hydroxy-3-
methoxypropanenitrile

Abstract
This technical guide serves as a comprehensive resource on the fundamental properties of 2-
Hydroxy-3-methoxypropanenitrile. It is intended for an audience of researchers, scientists,

and professionals in the field of drug development who require a detailed understanding of this

chemical entity. This document collates available data on its chemical and physical

characteristics, safety and handling protocols, and spectroscopic information. Due to the limited

availability of extensive experimental data in publicly accessible literature, this guide focuses

on foundational information and provides context with related compounds where applicable.

Chemical and Physical Properties
Precise experimental data for 2-Hydroxy-3-methoxypropanenitrile is not extensively

documented. However, based on available database entries, a profile of its fundamental

properties can be assembled. The following tables summarize the key chemical and physical

data for 2-Hydroxy-3-methoxypropanenitrile and a structurally related, more thoroughly

characterized compound, 3-Methoxypropionitrile, for comparative purposes.
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Table 1: Chemical Identifiers and Molecular Properties of 2-Hydroxy-3-
methoxypropanenitrile

Property Value Source

IUPAC Name
2-hydroxy-3-

methoxypropanenitrile
PubChem[1]

Molecular Formula C₄H₇NO₂ ChemicalBook[2], PubChem[1]

Molecular Weight 101.10 g/mol ChemicalBook[2]

Canonical SMILES COCC(C#N)O PubChem[1]

InChI Key
ZTGYDHMYFQUFMT-

UHFFFAOYSA-N
PubChem[1]

CAS Number Not Available ChemicalBook[2]

Monoisotopic Mass 101.047676 Da PubChem[1]

Predicted XlogP -0.8 PubChem[1]

Table 2: Physical Properties of the Related Compound 3-Methoxypropionitrile
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Property Value Source

Synonyms
3-Methoxypropanenitrile, 2-

Cyanoethyl methyl ether

PubChem[3], Fisher

Scientific[4]

CAS Number 110-67-8
PubChem[3], Fisher

Scientific[4]

Molecular Formula C₄H₇NO PubChem[3]

Molecular Weight 85.10 g/mol PubChem[3]

Appearance Clear colorless to yellow liquid
ChemicalBook[5], Fisher

Scientific[4]

Melting Point -62.9 °C
ChemicalBook[5], Fisher

Scientific[4]

Boiling Point 164-165 °C
ChemicalBook[5], Fisher

Scientific[4]

Density 0.937 g/mL at 25 °C Sigma-Aldrich

Solubility
Soluble in water (335 g/L at 20

°C)
ChemicalBook[5]

Vapor Pressure 2.3 hPa at 30 °C
ChemicalBook[5], Sigma-

Aldrich[6]

Flash Point 66 °C
ChemicalBook[5], Sigma-

Aldrich[6]

Refractive Index n20/D 1.403 Sigma-Aldrich

Spectroscopic Data
Detailed, experimentally-derived spectroscopic data (NMR, IR, Mass Spectrometry) for 2-
Hydroxy-3-methoxypropanenitrile are not readily available in the surveyed literature. For

reference, general characteristics of related functional groups are described.

Infrared (IR) Spectroscopy: The structure of 2-Hydroxy-3-methoxypropanenitrile suggests

the presence of a prominent hydroxyl (-OH) stretching band (typically broad, around 3400
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cm⁻¹), a nitrile (C≡N) stretch (around 2250 cm⁻¹), and C-O stretching vibrations for the ether

and alcohol functionalities.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: One would expect signals corresponding to the methoxy group protons, the

methylene protons adjacent to the ether, the methine proton adjacent to the hydroxyl and

nitrile groups, and the hydroxyl proton.

¹³C NMR: Signals for the methoxy carbon, the methylene carbon, the methine carbon, and

the nitrile carbon would be anticipated.[7]

Mass Spectrometry: The molecular ion peak would be expected at an m/z corresponding to

the molecular weight of the compound. Fragmentation patterns would likely involve the loss

of small neutral molecules such as water, formaldehyde, or hydrogen cyanide.

Synthesis and Reactivity
Synthesis Protocols
Specific, validated experimental protocols for the synthesis of 2-Hydroxy-3-
methoxypropanenitrile are not detailed in the available literature. However, a plausible

synthetic route could involve the nucleophilic addition of a cyanide source to

methoxyacetaldehyde. This type of reaction, a cyanohydrin formation, is a common method for

preparing α-hydroxynitriles.

A generalized, hypothetical synthesis workflow is presented below.
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Caption: Hypothetical synthesis of 2-Hydroxy-3-methoxypropanenitrile.

Reactivity and Stability
Information regarding the specific reactivity and stability of 2-Hydroxy-3-
methoxypropanenitrile is limited. Based on its functional groups, the following reactivity can

be inferred:

Hydrolysis: The nitrile group can be hydrolyzed under acidic or basic conditions to a

carboxylic acid or a primary amide.[8]

Oxidation/Reduction: The hydroxyl group can be oxidized to a ketone. The nitrile group can

be reduced to a primary amine.

Stability: The compound should be stored in a cool, well-ventilated place, away from strong

oxidizing agents, strong acids, and strong bases.[4] Like many nitriles, it may be

incompatible with strong oxidizing acids, and the combination with bases could potentially

produce hydrogen cyanide.[8]

Safety and Handling
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While a specific Safety Data Sheet (SDS) for 2-Hydroxy-3-methoxypropanenitrile is not

widely available, general precautions for handling nitriles and hydroxylated compounds should

be followed. The safety information for the related compound, 3-Methoxypropionitrile, provides

a useful reference.

Table 3: GHS Hazard Information for 3-Methoxypropionitrile

Hazard Statement Classification Source

H315 Causes skin irritation PubChem[3]

H319 Causes serious eye irritation PubChem[3], Sigma-Aldrich[6]

H335 May cause respiratory irritation PubChem[3]

Combustible liquid Flammable liquids, Category 4 Fisher Scientific[4]

Recommended Handling Procedures:

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[9]

Ventilation: Use only outdoors or in a well-ventilated area. Ensure that eyewash stations and

safety showers are close to the workstation.[4][10]

Handling: Avoid breathing dust/fume/gas/mist/vapors/spray. Wash hands and any exposed

skin thoroughly after handling. Avoid ingestion and inhalation. Keep away from open flames,

hot surfaces, and sources of ignition.[4][9]

Storage: Store in a well-ventilated place. Keep container tightly closed in a dry, cool place.[4]

[11]

Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[4]

The logical workflow for ensuring laboratory safety when handling such a compound is outlined

below.
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(Review available data for related compounds)
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Caption: Standard safety workflow for handling laboratory chemicals.

Biological Activity and Signaling Pathways
There is no information available in the surveyed scientific literature to suggest that 2-Hydroxy-
3-methoxypropanenitrile is involved in any biological signaling pathways or possesses any

defined biological activity. Research into the biological effects of this specific compound

appears to be limited or not publicly documented.

Conclusion
2-Hydroxy-3-methoxypropanenitrile is a chemical compound for which there is a notable

scarcity of in-depth, publicly available experimental data. This guide has synthesized the

foundational information available from chemical databases and provided context by drawing

comparisons with the more extensively studied compound, 3-Methoxypropionitrile. For

researchers and developers, this document underscores the need for primary experimental

investigation to fully characterize the properties, reactivity, and potential applications of 2-
Hydroxy-3-methoxypropanenitrile. All laboratory work with this compound should be
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conducted with caution, adhering to stringent safety protocols based on the known hazards of

related chemical structures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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